Cas no 93801-18-4 (N-(p-Aminophenethyl)spiperone)

N-(p-Aminophenethyl)spiperone structure
Product Name:N-(p-Aminophenethyl)spiperone
CAS No:93801-18-4
Molecular Formula:C31H35N4O2F
Molecular Weight:514.6336
CID:806883
PubChem ID:125085
N-(p-Aminophenethyl)spiperone Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
- N-(p-Aminophenethyl)spiperone
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]...
- 3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- FALCARINDIOL
- [125I]-N-(p-Aminophenethyl)spiroperidol
- 3-<2'-(p-aminophenyl)ethyl>-8-<3'-(p-fluorobenzoyl)propyl>-4-oxo-1-phenyl-1,3,8-triazaspiro<4.5>decane
- N-(4-Aminophenethyl)spiperone
- N-(4-Aminophenethyl)spiroperidol
- N-(p-Aminophenethyl)spiroperidol
- NAPES
- NAPS
- FT-0661987
- Q27216279
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-(2-(4-aminophenyl)ethyl)-8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-, (5Z,11alpha,13E,15R)-
- CHEBI:125669
- DTXSID70239663
- BRD-K91862102-001-01-3
- Flurbiprofen Acyl-?-D-glucuronide
- 93801-18-4
-
- InChIKey: OFOJSVPHSJPGKK-UHFFFAOYSA-N
- Inchi: InChI=1S/C31H35FN4O2/c32-26-12-10-25(11-13-26)29(37)7-4-19-34-21-17-31(18-22-34)30(38)35(20-16-24-8-14-27(33)15-9-24)23-36(31)28-5-2-1-3-6-28/h1-3,5-6,8-15H,4,7,16-23,33H2
- SMILES: C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)N)CCCC(=O)C5=CC=C(C=C5)F
Computed Properties
- Exact Mass: 514.27400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 9
- Monoisotopic Mass: 514.274
- Heavy Atom Count: 38
- Complexity: 779
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.9
- Topological Polar Surface Area: 69.9A^2
Experimental Properties
- LogP: 5.27640
- PSA: 69.88000
- Refractive Index: 1.653
- Boiling Point: 736.5°Cat760mmHg
- Melting Point: 106-108°C
- Flash Point: 399.2°C
- Color/Form: Grayish white to grayish white - yellow solid
- Density: 1.27
N-(p-Aminophenethyl)spiperone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A618915-1mg |
N-(p-Aminophenethyl)spiperone |
93801-18-4 | 1mg |
$ 161.00 | 2023-04-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-207924-1 mg |
N-(p-Aminophenethyl)spiperone, |
93801-18-4 | 1mg |
¥2,482.00 | 2023-07-10 |
N-(p-Aminophenethyl)spiperone Related Literature
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1. Contents
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Yuya Oaki,Hiroaki Imai J. Mater. Chem., 2007,17, 316-321
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Hao-Dong Xu,Ping-Ping Wen,Jian-Ding Qiu Mol. BioSyst., 2015,11, 2610-2619
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Jia Ming Ang,Junhua Kong,Chenyang Zhao,Yonghua Du,Xuehong Lu RSC Adv., 2016,6, 103390-103398
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Kaylan H. McKelvie,Kevin B. Thurbide Anal. Methods, 2017,9, 1097-1104
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Mingxi Yang,Lijun Liu,Guangxing Yan,Hongjing Yan,Jing Feng,Zhimin Li,Daowei Li,Hongchen Sun,Bai Yang Biomater. Sci., 2019,7, 5414-5423
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Ana Petronilho,Joao Cardoso,Helge Müller-Bunz Dalton Trans., 2018,47, 74-82
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G. R. Berdiyorov,M. Neek-Amal,I. A. Hussein,M. E. Madjet,F. M. Peeters J. Mater. Chem. A, 2017,5, 2110-2114
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Elisabeth Rossegger,László Oláh,Roland Fischer,Petra Kaschnitz,Olívia Varga,Mihály Kállay,Gregor Scheipl,Franz Stelzer,Frank Wiesbrock Polym. Chem., 2012,3, 2760-2767
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Damien Laage,Pascal Plaza,Monique M. Martin Photochem. Photobiol. Sci., 2002,1, 526-535
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